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Compound of Interest

Compound Name:
4-(2-Bromo-5-

methoxybenzyl)morpholine

CAS No.: 1394291-49-6

Cat. No.: B1466596

Get Quote

This guide provides a comprehensive technical overview of a substituted morpholine derivative

of interest in medicinal chemistry and drug discovery. The initial query for "4-(2-Bromo-5-
methoxybenzyl)morpholine" highlights a common challenge in chemical research: the

existence of closely related isomers and the varying availability of scientific data for each. While

information on 4-(2-Bromo-5-methoxybenzyl)morpholine is not extensively documented in

readily accessible literature, its structural isomer, 4-(5-Bromo-2-methoxybenzyl)morpholine, is

commercially available and better characterized.

This document will therefore focus on the synthesis, properties, and potential applications of 4-

(5-Bromo-2-methoxybenzyl)morpholine (CAS Number: 7016-14-0).[1][2] In the spirit of

comprehensive scientific guidance, we will also present a validated synthetic route for the key

precursor of the originally requested isomer, 2-Bromo-5-methoxybenzaldehyde, to empower

researchers in their exploration of this related chemical space. The methodologies described

herein are grounded in established chemical principles, providing a robust framework for the

synthesis and study of these compounds.
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Physicochemical Properties of 4-(5-Bromo-2-
methoxybenzyl)morpholine
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development. The key properties of 4-(5-Bromo-2-

methoxybenzyl)morpholine are summarized in the table below.

Property Value Source

CAS Number 7016-14-0 [1][2]

Molecular Formula C₁₂H₁₆BrNO₂ [1][2]

Molecular Weight 286.16 g/mol [1][2]

Purity ≥95% [2]

Storage Sealed in dry, 2-8°C [1]

SMILES Code
COC1=CC=C(Br)C=C1CN2CC

OCC2
[1]

Hazard Statements H302, H315, H319 [1]

Synthesis Methodology: A Two-Stage Approach
The synthesis of 4-(5-Bromo-2-methoxybenzyl)morpholine is most efficiently achieved through

a two-stage process:

Synthesis of the Aldehyde Precursor: Preparation of 5-Bromo-2-methoxybenzaldehyde.

Reductive Amination: Coupling of the aldehyde with morpholine to yield the final product.

This approach offers high yields and a straightforward purification process.

Part 1: Synthesis of the Key Precursor: 5-Bromo-2-
methoxybenzaldehyde
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The precursor, 5-Bromo-2-methoxybenzaldehyde (CAS: 25016-01-7), is a critical starting

material.[3] A reliable method for its synthesis involves the formylation of p-bromoanisole.[4]

Experimental Protocol: Synthesis of 5-Bromo-2-methoxybenzaldehyde

Reaction Setup: In a suitable reaction vessel, dissolve p-bromoanisole (15 g, 0.08 mol) in

350 ml of methylene chloride and cool the solution to 0°C.[4]

Addition of Titanium Tetrachloride: Add titanium tetrachloride (30 g, 0.16 mol) dropwise to the

cooled solution.[4]

Addition of Dichloromethyl Methyl Ether: After 10 minutes, add 1,1-dichloromethyl methyl

ether (12.7 g, 0.088 mol) dropwise, maintaining the temperature between 0-10°C.[4]

Reaction Monitoring: Stir the reaction mixture for 90 minutes at 0-10°C.[4]

Quenching: Quench the reaction by carefully adding it to an excess of saturated sodium

bicarbonate solution and methylene chloride.[4]

Extraction and Purification: Separate the organic layer and perform a further extraction of the

aqueous phase with methylene chloride. Combine the organic layers, wash with saturated

sodium chloride, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent in

vacuo to yield the product.[4]

p-Bromoanisole TiCl₄, CH₂Cl₂
0°C

Cl₂CHOCH₃

0-10°C Sat. NaHCO₃
5-Bromo-2-methoxy-

benzaldehyde
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Synthesis of 5-Bromo-2-methoxybenzaldehyde.

Part 2: Reductive Amination with Morpholine
Reductive amination is a robust and widely used method for forming carbon-nitrogen bonds,

making it ideal for synthesizing the target molecule from the aldehyde precursor.[5] This
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reaction typically proceeds in one pot, where the aldehyde and amine first form a Schiff base

(imine), which is then reduced in situ to the corresponding amine.

Experimental Protocol: Synthesis of 4-(5-Bromo-2-methoxybenzyl)morpholine

Reaction Setup: To a solution of 5-Bromo-2-methoxybenzaldehyde (1 equivalent) in a

suitable solvent such as methanol or dichloromethane, add morpholine (1.1 equivalents).

Formation of Imine: Stir the mixture at room temperature for 1-2 hours to facilitate the

formation of the intermediate imine.

Reduction: Cool the reaction mixture to 0°C and add a reducing agent such as sodium

borohydride (NaBH₄) (1.5 equivalents) portion-wise.

Reaction Completion: Allow the reaction to warm to room temperature and stir for an

additional 3-4 hours or until the reaction is complete as monitored by TLC.

Work-up and Purification: Quench the reaction by the slow addition of water. Extract the

product with an organic solvent, wash the combined organic layers with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can

then be purified by column chromatography on silica gel.

5-Bromo-2-methoxy-
benzaldehyde

Intermediate Imine

Morpholine
4-(5-Bromo-2-methoxy-

benzyl)morpholine

NaBH₄
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Reductive amination of the aldehyde with morpholine.
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A Note on the Synthesis of the Isomeric Precursor:
2-Bromo-5-methoxybenzaldehyde
For researchers interested in the originally specified isomer, 4-(2-Bromo-5-
methoxybenzyl)morpholine, the key precursor is 2-Bromo-5-methoxybenzaldehyde. A

documented synthesis for this compound starts from m-anisaldehyde.[6] The procedure is

analogous to the one described for the 5-bromo isomer, involving bromination of the starting

aldehyde.[6]

The Role of the Morpholine Moiety in Drug
Discovery
The morpholine ring is a privileged scaffold in medicinal chemistry, particularly for drugs

targeting the central nervous system (CNS).[7][8] Its unique physicochemical properties,

including a weakly basic nitrogen atom and the presence of an oxygen atom, provide a

favorable balance of hydrophilicity and lipophilicity.[9] This balance is crucial for enhancing

blood-brain barrier permeability, a key requirement for CNS-active compounds.[9]

Morpholine-containing compounds are utilized in drug design to:

Enhance Potency: The morpholine ring can participate in crucial molecular interactions with

biological targets.[7][8]

Act as a Scaffold: It can correctly orient other functional groups of the molecule for optimal

binding.[7][8]

Modulate Pharmacokinetic Properties: The presence of the morpholine can improve solubility

and metabolic stability.[7][8]

Given these properties, 4-(5-Bromo-2-methoxybenzyl)morpholine and its isomer are of

significant interest for screening in various CNS-related assays, including those for

neurodegenerative diseases and psychiatric disorders. The brominated methoxybenzyl group

provides a lipophilic component that can be further functionalized to explore structure-activity

relationships.
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Conceptual role of the morpholine scaffold in CNS drug design.

Conclusion
This technical guide provides a detailed and practical framework for the synthesis and

understanding of 4-(5-Bromo-2-methoxybenzyl)morpholine. By elucidating the synthetic

pathways for this compound and its key precursors, including the less-documented isomer, this

document serves as a valuable resource for researchers in organic synthesis and medicinal

chemistry. The established importance of the morpholine scaffold in CNS drug discovery

underscores the potential of these brominated methoxybenzyl morpholine derivatives as

promising candidates for further investigation in the quest for novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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